Cas no 2828439-76-3 (3-Methyl-N-((4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)sulfonyl)butanamide)

• Product Name: 3-Methyl-N-((4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)sulfonyl)butanamide
• CAS No: 2828439-76-3
• MF: C₁₇H₂₆BNO₅S
• MW: 367.27
• CID: 5141439
• PubChem ID: 163201375
• Update Time: 2025-06-12

3-Methyl-N-((4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)sulfonyl)butanamide Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-N-((4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)sulfonyl)butanamide
• 3-methyl-N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzenesulfonyl]butanamide
• 3-methyl-N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]sulfonylbutanamide
• 2828439-76-3
• F74564

• Inchi： 1S/C17H26BNO5S/c1-12(2)11-15(20)19-25(21,22)14-9-7-13(8-10-14)18-23-16(3,4)17(5,6)24-18/h7-10,12H,11H2,1-6H3,(H,19,20)
• InChI Key： ZKZGJTRGSVGDOG-UHFFFAOYSA-N
• SMILES： C1(C)(OB(C2C=CC(S(=O)(NC(=O)CC(C)C)=O)=CC=2)OC1(C)C)C

Computed Properties

• Exact Mass: 367.1624743g/mol
• Monoisotopic Mass: 367.1624743g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.1Ų

Additional information on 3-Methyl-N-((4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)sulfonyl)butanamide

3-Methyl-N-((4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)sulfonyl)butanamide (CAS No. 2828439-76-3): A Comprehensive Overview

3-Methyl-N-((4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)sulfonyl)butanamide (CAS No. 2828439-76-3) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential applications in various therapeutic areas. This article aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

The chemical structure of 3-Methyl-N-((4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)sulfonyl)butanamide (CAS No. 2828439-76-3) is defined by its molecular formula C₁₉H₂₇BO₄S. The compound features a butanamide moiety attached to a sulfonyl group, which is further substituted with a phenyl ring bearing a tetramethyl-1,3,2-dioxaborolane substituent. The presence of the boron-containing dioxaborolane group is particularly noteworthy as it imparts unique reactivity and functional properties to the molecule.

The physical properties of this compound include a molecular weight of approximately 369.4 g/mol and a melting point that can vary depending on the specific synthesis method and purity. The solubility of the compound in various solvents is also an important consideration for its use in chemical reactions and biological assays.

Synthesis Methods

The synthesis of 3-Methyl-N-((4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)sulfonyl)butanamide (CAS No. 2828439-76-3) involves several well-defined steps that are crucial for achieving high yields and purity. One common approach involves the reaction of 4-bromobenzenesulfonyl chloride with 3-methylbutanamine to form the corresponding amide intermediate. Subsequently, this intermediate undergoes a Suzuki coupling reaction with 4,4,5,5-tetramethyl-1,3,2-dioxaborolane to introduce the boron-containing substituent.

Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly processes for the production of this compound. For instance, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and selectivity of the synthesis. Additionally, the development of microwave-assisted synthesis techniques has further optimized reaction conditions and reduced reaction times.

Biological Activities and Applications

3-Methyl-N-((4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)sulfonyl)butanamide (CAS No. 2828439-76-3) has been extensively studied for its potential biological activities and therapeutic applications. One of the key areas of interest is its activity as a modulator of specific protein-protein interactions (PPIs). PPIs play a crucial role in various cellular processes and are often implicated in disease states such as cancer and neurodegenerative disorders.

In vitro studies have demonstrated that this compound exhibits potent inhibitory effects on certain PPIs involved in signal transduction pathways. For example, it has been shown to disrupt the interaction between Bcl-xL and Bak proteins, which are key regulators of apoptosis. This property makes it a promising candidate for the development of novel anticancer agents.

Beyond its potential as an anticancer agent, 3-Methyl-N-((4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)sulfonyl)butanamide (CAS No. 2828439-76-3) has also been investigated for its anti-inflammatory properties. In animal models of inflammation, this compound has shown significant efficacy in reducing inflammatory markers such as TNF-alpha and IL-6. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis.

Clinical Trials and Future Prospects

The promising preclinical results for 3-Methyl-N-((4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)sulfonyl)butanamide (CAS No. 2828439-76-3) have led to increased interest in advancing its development into clinical trials. Several pharmaceutical companies are currently conducting phase I clinical trials to evaluate its safety and efficacy in human subjects.

Preliminary data from these trials have shown that the compound is well-tolerated at therapeutic doses with minimal side effects. However, further studies are needed to fully understand its pharmacokinetics and pharmacodynamics in humans. Additionally, ongoing research is focused on optimizing drug delivery methods to enhance its bioavailability and therapeutic index.

In conclusion, 3-Methyl-N-((4-(4,4,5,5-tetramethyl--dioxaborolan-2-yl)phenyl)sulfonyl)-\(is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research\. Its unique structural features and diverse biological activities make it an attractive candidate for further development into novel therapeutic agents\. As research continues to advance\,, we can expect new insights into its mechanisms of action and expanded applications in various medical fields\.\)